Cas no 41381-28-6 (3,5-Dicyclopropylphenyl trifluoromethanesulfonate)
41381-28-6 structure
Product Name:3,5-Dicyclopropylphenyl trifluoromethanesulfonate
CAS No:41381-28-6
MF:C13H13F3O3S
MW:306.300733327866
CID:2635282
PubChem ID:575528
Update Time:2025-04-21
3,5-Dicyclopropylphenyl trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL19859423
- 3,5-Dicyclopropylphenyl trifluoromethanesulfonate
- 41381-28-6
- DB-135973
-
- Inchi: 1S/C13H13F3O3S/c14-13(15,16)20(17,18)19-12-6-10(8-1-2-8)5-11(7-12)9-3-4-9/h5-9H,1-4H2
- InChI Key: UNCZHUSAOHHVSB-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=C(C=C(C=1)C1CC1)C1CC1
Computed Properties
- Exact Mass: 306.05374993Da
- Monoisotopic Mass: 306.05374993Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 51.8Ų
3,5-Dicyclopropylphenyl trifluoromethanesulfonate Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
41381-28-6 (3,5-Dicyclopropylphenyl trifluoromethanesulfonate) Related Products
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